3-Ethyl-o-cresol
Overview
Description
3-Ethyl-o-cresol is an organic compound with the molecular formula C9H12O . It is a derivative of phenol and is an isomer of cresol . Cresols are colorless to yellow liquids with a tarry odor .
Synthesis Analysis
The synthesis of cresotic acids, which are similar to 3-Ethyl-o-cresol, can be achieved by the carboxylation of cresols with sodium ethyl carbonate . Another method involves the alkylation of o-toluidine by ethyl, followed by sulfonation by fuming sulfuric acid, fusion by alkali, and distillation .Molecular Structure Analysis
The molecular weight of 3-Ethyl-o-cresol is 136.19 g/mol . The IUPAC name for this compound is 3-ethyl-2-methylphenol . The InChI string and the canonical SMILES for this compound areInChI=1S/C9H12O/c1-3-8-5-4-6-9(10)7(8)2/h4-6,10H,3H2,1-2H3 and CCC1=C(C(=CC=C1)O)C respectively . Physical And Chemical Properties Analysis
3-Ethyl-o-cresol has a molecular weight of 136.19 g/mol . It has one hydrogen bond donor count and one hydrogen bond acceptor count . The exact mass and the monoisotopic mass of this compound are 136.088815002 g/mol .Scientific Research Applications
Separation of Cresol from Coal Tar : Imidazolium-based ionic liquid was synthesized and used to separate cresol from coal tar, achieving an extraction efficiency of up to 98.25%. The interaction between cresol and ionic liquid was a key aspect of this process (Li et al., 2020).
Inhibitory Effects on Methanogenic Degradation : Ethylphenols, including 3-Ethyl-o-cresol, were found to be more inhibitory to the anaerobic biodegradation of phenol than cresols, suggesting their impact on microbial processes (Wang et al., 1988).
Capillary Electrophoresis for Cresols Separation : A new method using capillary electrophoresis was developed for separating cresol isomers, including 3-Ethyl-o-cresol, which has applications in the manufacturing of insecticides, dye intermediates, and resins (Masselter et al., 1993).
Biodegradation to Dihydroxytoluenes : 3-Ethyl-o-cresol was transformed into dihydroxytoluenes by phenol-acclimated activated sludge, indicating a potential pathway for environmental remediation (Masunaga et al., 1983).
Synthesis of Cresotic Acids : Carboxylation of cresols, including 3-Ethyl-o-cresol, with sodium ethyl carbonate led to the formation of cresotic acids, which are useful in industrial manufacturing (Suerbaev et al., 2016).
Remote Benzylic C(sp3)–H Oxyfunctionalization : This study focused on the transformation of 3-Ethyl-o-cresol into various aromatic carbonyl compounds, highlighting its utility in pharmaceutical research (Jiang et al., 2014).
Safety And Hazards
properties
IUPAC Name |
3-ethyl-2-methylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O/c1-3-8-5-4-6-9(10)7(8)2/h4-6,10H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVFJPARIJHUGPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00149983 |
Source
|
| Record name | 3-Ethyl-o-cresol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00149983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-o-cresol | |
CAS RN |
1123-73-5 |
Source
|
| Record name | 3-Ethyl-2-methylphenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1123-73-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Ethyl-o-cresol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001123735 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Ethyl-o-cresol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00149983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ethyl-o-cresol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.071 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-Ethyl-o-cresol | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RMU9T63UW8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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